Cas no 5285-74-5 ((4-methylphenyl)sulfanylformonitrile)

• Product Name: (4-methylphenyl)sulfanylformonitrile
• CAS No: 5285-74-5
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 358612
• PubChem ID: 1277670
• Update Time: 2025-09-23

(4-methylphenyl)sulfanylformonitrile Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-methylphenyl ester
• (4-methylphenyl) thiocyanate
• (4-methylphenyl)sulfanylformonitrile
• p-toluenesulphenyl cyanide
• 4-methylphenyl thiocyanate
• SCHEMBL171086
• 5285-74-5
• DTXSID60361583
• [(4-METHYLPHENYL)SULFANYL]FORMONITRILE
• 1-methyl-4-thiocyanatobenzene
• EN300-1699318
• VDURJIGQVKMELT-UHFFFAOYSA-N

• Inchi： 1S/C8H7NS/c1-7-2-4-8(5-3-7)10-6-9/h2-5H,1H3
• InChI Key： VDURJIGQVKMELT-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 149.03001
• Monoisotopic Mass: 149.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers